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Compound of Interest

Compound Name: Alalevonadifloxacin

Cat. No.: B1665202 Get Quote

Alalevonadifloxacin, a novel fluoroquinolone antibiotic, demonstrates a promising safety

profile with potentially lower risks for certain adverse events compared to some of its older

counterparts, including ciprofloxacin, levofloxacin, and moxifloxacin. Preclinical and clinical

data suggest a reduced propensity for cardiotoxicity and comparable or milder phototoxicity,

although vigilance for class-specific adverse effects remains crucial.

Alalevonadifloxacin is the prodrug of levonadifloxacin. It is designed for oral administration

and is rapidly converted to the active drug, levonadifloxacin, in the body.[1] This guide provides

a comparative analysis of the safety profile of alalevonadifloxacin/levonadifloxacin against

older, widely used fluoroquinolones, focusing on key areas of concern for this antibiotic class:

general adverse effects, cardiotoxicity, phototoxicity, and dysglycemia. The information

presented is intended for researchers, scientists, and drug development professionals to

facilitate an objective evaluation of its place in the therapeutic armamentarium.

Comparative Safety Analysis
The following tables summarize the available quantitative data from preclinical and clinical

studies. It is important to note that direct head-to-head comparative trials for all safety

endpoints are limited, and the data presented is a synthesis of available evidence.
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Adverse Event

Alalevonadiflo
xacin/
Levonadifloxa
cin

Ciprofloxacin Levofloxacin Moxifloxacin

Gastrointestinal

Nausea,

diarrhea,

vomiting,

constipation[2]

Nausea,

diarrhea,

vomiting,

abdominal

pain[3][4]

Nausea,

diarrhea,

constipation[3]

Nausea,

diarrhea,

abdominal

pain[5]

Central Nervous

System

Headache,

dizziness,

insomnia[6]

Headache,

dizziness,

restlessness[2]

[3]

Headache,

dizziness,

insomnia[2][3]

Dizziness,

headache[2][5]

Dermatological Rash, pruritus

Rash,

photosensitivity[3

]

Rash, pruritus,

photosensitivity[3

]

Rash

Other
Dysgeusia,

photophobia[7]

Taste

disturbance

Data synthesized from multiple sources; direct comparative frequencies are not always

available.

Table 2: Cardiotoxicity - QT Interval Prolongation
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Drug
Preclinical Findings (hERG
assay)

Clinical QT Study Findings
(Corrected QT Interval -
QTc)

Levonadifloxacin

No inhibition of hERG

potassium channel at

supratherapeutic

concentrations (≈27-fold

human free therapeutic Cmax).

[8]

No significant effect on

baseline- and placebo-

corrected QTcF interval at

supratherapeutic doses.[8]

Ciprofloxacin
Lower risk of QTc prolongation.

[9][10]

No significant change in the

longest QTc interval or mean

QTc interval.[10][11]

Levofloxacin

Associated with a small but

significant increase in the

longest QTc intervals.[10][11]

The risk of QTc prolongation is

approximately 1.5 times higher

in non-diabetic patients and 4

times higher in diabetic

patients compared to

ciprofloxacin.[9][10]

Moxifloxacin

Associated with the highest

risk for arrhythmia and

cardiovascular mortality among

fluoroquinolones.[12] QTc was

prolonged by 6 ms relative to

baseline in a study of healthy

participants.[11]

Table 3: Phototoxicity
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Drug Preclinical Findings Clinical Findings

Levonadifloxacin

Weak phototoxicity,

comparable to levofloxacin.[13]

[14]

No clinically significant

abnormalities in phototoxicity

assessments in a phase 1

study.[1]

Ciprofloxacin Mild phototoxic potential.[2]
Associated with mild

phototoxicity.[14]

Levofloxacin Low phototoxic potential.[11]

Sparfloxacin (withdrawn) Significant phototoxicity.[2]

Table 4: Dysglycemia (Changes in Blood Glucose)
Drug Risk of Hypoglycemia Risk of Hyperglycemia

Levonadifloxacin

Hyperglycemia reported as a

mild adverse event in a post-

marketing study.[2]

Hyperglycemia reported as a

mild adverse event in a post-

marketing study.[2]

Ciprofloxacin
Lowest risk among compared

fluoroquinolones.

Levofloxacin
Higher risk than ciprofloxacin.

[9]

Moxifloxacin
Highest risk among compared

fluoroquinolones.[12]

Experimental Protocols
The assessment of the safety profile of new chemical entities like alalevonadifloxacin follows

standardized international guidelines to ensure robust and reproducible data. The key

experimental protocols are outlined by the International Council for Harmonisation of Technical

Requirements for Pharmaceuticals for Human Use (ICH).

Cardiotoxicity Assessment (ICH E14/S7B)
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The potential for a drug to cause QT interval prolongation and proarrhythmic events is a major

safety concern. The evaluation involves a combination of nonclinical and clinical studies as

outlined in the ICH E14 and S7B guidelines.[5][15][16][17][18][19][20][21][22]

Nonclinical Evaluation (ICH S7B):

In vitro hERG Assay: This assay assesses the inhibitory effect of the drug on the human

ether-à-go-go-related gene (hERG) potassium channel, a primary mechanism for drug-

induced QT prolongation.[5][16][21]

In vivo Cardiovascular Study: Typically conducted in conscious, telemetered animals (e.g.,

dogs, monkeys) to evaluate the drug's effect on the QT interval and other electrocardiogram

(ECG) parameters, as well as hemodynamics.[5][16]

Clinical Evaluation (ICH E14):

Thorough QT/QTc Study: A dedicated clinical trial in healthy volunteers designed to

definitively assess the effect of a drug on the QT interval. It is a randomized, double-blind,

placebo- and positive-controlled crossover or parallel study. ECGs are recorded at baseline

and at multiple time points after drug administration, corresponding to the peak plasma

concentration (Cmax).[17][18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Alalevonadifloxacin: A Favorable Safety Profile in the
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[https://www.benchchem.com/product/b1665202#safety-profile-of-alalevonadifloxacin-
compared-to-older-quinolones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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